2-[6-(2,4-Dimethylphenyl)pyridazin-3-yl]sulfanyl-1-thiophen-2-ylethanone
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Overview
Description
The compound “2-[6-(2,4-Dimethylphenyl)pyridazin-3-yl]sulfanyl-1-thiophen-2-ylethanone” is a chemical compound with the molecular formula C18H16N2OS2 and a molecular weight of 340.46. It is a derivative of thiazole and pyridazine, both of which are heterocyclic organic compounds .
Molecular Structure Analysis
The molecular structure of this compound includes a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .Scientific Research Applications
- Anti-inflammatory Activity : Thiophene derivatives exhibit anti-inflammatory effects, making them potential candidates for managing inflammatory conditions .
- Anti-cancer Properties : These compounds have shown promise as anti-cancer agents. Their unique structure allows for targeted interactions with cancer cells .
- Anti-anxiety and Anti-psychotic Effects : Thiophenes may modulate neurotransmitter pathways, impacting anxiety and mental health .
- Antioxidant Activity : Their ability to scavenge free radicals contributes to antioxidant properties .
- Anti-fungal and Anti-microbial Activity : Thiophenes can inhibit fungal and microbial growth .
- Kinase Inhibition : Some derivatives act as kinase inhibitors, which are relevant in cancer therapy .
Agrochemicals
Thiophenes contribute to the development of insecticides and anti-atherosclerotic agents .
Food Safety
The compound 2,4-bis(2,4-dimethylphenyl)-6-(2-hydroxy-4-n-octyloxyphenyl)-1,3,5-triazine (a derivative of our compound) has been evaluated for safety in food contact materials .
Polymer Synthesis
Thiophenes participate in polymerization reactions. For instance, α,ω-bis(2,6-dimethylphenol)-poly(2,6-dimethyl-1,4-phenylene oxide) involves thiophene-containing monomers .
Imidazole Derivatives
While not directly related to our compound, imidazole (a heterocyclic moiety) shares similarities with thiophene. Imidazoles have diverse applications, including drug design and coordination chemistry .
Future Directions
Thiazole derivatives, which this compound is a part of, have been the subject of extensive research due to their diverse pharmacological activities . They have been used to find new compounds related to this scaffold to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects . This suggests that this compound could potentially be used in the development of new drugs in the future.
properties
IUPAC Name |
2-[6-(2,4-dimethylphenyl)pyridazin-3-yl]sulfanyl-1-thiophen-2-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2OS2/c1-12-5-6-14(13(2)10-12)15-7-8-18(20-19-15)23-11-16(21)17-4-3-9-22-17/h3-10H,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMLDWPHBBBMCGQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C2=NN=C(C=C2)SCC(=O)C3=CC=CS3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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